(E)-N'-(2-hydroxy-3-methoxybenzylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H14N4O3S/c1-23-13-5-2-4-10(15(13)21)9-17-20-16(22)12-8-11(18-19-12)14-6-3-7-24-14/h2-9,21H,1H3,(H,18,19)(H,20,22)/b17-9+
• InChI Key: KUSWETLJJJQWHG-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C2=NNC(=C2)C3=CC=CS3
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C2=NNC(=C2)C3=CC=CS3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves condensation reactions and is characterized by specific protocols to ensure the formation of the desired chemical bonds and molecular configuration. For example, the synthesis of related carbohydrazide derivatives includes acid-catalyzed reactions and reflux in ethanol, achieving yields up to 88% (Alotaibi et al., 2018; Musad et al., 2010).

Molecular Structure Analysis

Molecular structure analysis, often through X-ray crystallography and spectroscopic methods, confirms the (E)-configuration and detailed geometry of similar compounds. For instance, studies have shown the presence of hydrogen bond interactions and detailed molecular geometries, providing insights into the stability and reactivity of these molecules (Kumara et al., 2017; Zhu & Qiu, 2011).

Chemical Reactions and Properties

The chemical reactions and properties of similar compounds often involve nucleophilic and electrophilic sites facilitating various chemical interactions. The stability in solution and low reactivity towards certain reactions are highlighted through computational and spectroscopic analyses (Karrouchi et al., 2021).

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior under different conditions. The synthesis and structural elucidation of similar molecules reveal that these compounds can exhibit varied physical properties, dependent on their molecular structure and substitution patterns (Kumara et al., 2018).

Chemical Properties Analysis

Chemical properties such as reactivity, stability, and interaction with other molecules are essential for the application of these compounds. Studies on related compounds demonstrate their potential in forming stable structures with specific reactivity patterns, which can be influenced by substituents and the molecular environment (Paul et al., 2020; Zheng et al., 2009).

Scientific Research Applications

Structural and Molecular Studies

(E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a related compound, has been extensively studied for its structural and molecular properties. This compound was synthesized and characterized by various spectroscopic methods. Theoretical structures in gas phase and aqueous solution were optimized, providing insights into its dipole moment, solvation energy, and atomic charges. This knowledge contributes to understanding the interaction of similar compounds with proteins or other molecular structures, suggesting potential applications in drug design and molecular engineering (Karrouchi et al., 2021).

Fluorescence Probe Development

A pyrazole derivative closely related to the compound was synthesized and applied as an off-on-off sensor for detecting Al3+ and Fe3+. This indicates the potential of (E)-N'-(2-hydroxy-3-methoxybenzylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide in the development of fluorescence-based probes, which could be utilized in various fields including environmental monitoring and biochemistry (Wei et al., 2022).

Anticancer Potential

Compounds containing the pyrazole moiety have shown potential antitumor activity. One study synthesized new indole derivatives containing pyrazoles and tested them in-vitro for tumor cell-growth inhibition, indicating the promise of these compounds, including this compound, in cancer therapy (Farghaly, 2010).

Corrosion Protection

Pyrazole derivatives have been investigated for their corrosion protection behavior. One study focused on the protection of mild steel in acidic environments, indicating the potential use of this compound in industrial applications, such as in coatings and protective layers for metals (Paul et al., 2020).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound is not available in the search results. Therefore, the specific safety and hazard information is not known.